Cas no 1910669-21-4 ((3-Hydroxyazetidin-1-yl)(4-methoxy-3-methylphenyl)methanone)

• Product Name: (3-Hydroxyazetidin-1-yl)(4-methoxy-3-methylphenyl)methanone
• CAS No: 1910669-21-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5720069
• PubChem ID: 112536345
• Update Time: 2023-10-25

(3-Hydroxyazetidin-1-yl)(4-methoxy-3-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• F1907-4107
• (3-hydroxyazetidin-1-yl)(4-methoxy-3-methylphenyl)methanone
• (3-hydroxyazetidin-1-yl)-(4-methoxy-3-methylphenyl)methanone
• 1910669-21-4
• AKOS026708613
• Methanone, (3-hydroxy-1-azetidinyl)(4-methoxy-3-methylphenyl)-
• (3-Hydroxyazetidin-1-yl)(4-methoxy-3-methylphenyl)methanone

• Inchi： 1S/C12H15NO3/c1-8-5-9(3-4-11(8)16-2)12(15)13-6-10(14)7-13/h3-5,10,14H,6-7H2,1-2H3
• InChI Key： BHKDFBGDXSWSNP-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CC(=C(C)C=2)OC)=O)C1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 423.5±45.0 °C(Predicted)
• pka: 13.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides